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Compound of Interest

Compound Name: Diethyl cyclopentylmalonate

Cat. No.: B101633

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Diethyl cyclopentylmalonate (CAS No. 18928-91-1), a key intermediate in organic synthesis,
particularly in the pharmaceutical industry. The information is presented to support research,
development, and quality control activities.

Core Physical Properties

Diethyl cyclopentylmalonate is typically a colorless to light yellow clear liquid at room
temperature.[1][2] Its key physical and chemical properties are summarized in the table below,
compiled from various chemical data sources.
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Property Value Source(s)
CAS Number 18928-91-1 [11[2][3][41[5]16]
Molecular Formula C12H2004 [2][4][6]1[7]
Molecular Weight 228.28 g/mol [B14151[6][7]
Boiling Point 138 °C at 13 mmHg [1112][5]
Density 1.03 g/cm3 (at 20°C) [1][2][5]
Refractive Index 1.4430 - 1.4450 (at 20°C) [1]
Appearance C.Zolf)rless to Light yellow clear (2]

liquid
Purity (GC) >95.0% [2]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of Diethyl
cyclopentylmalonate are not readily available in the public domain. However, standard
analytical methods are employed for such characterizations. Below are generalized
methodologies for determining the key physical properties listed above.

1. Gas Chromatography (GC) for Purity Assessment: The purity of Diethyl
cyclopentylmalonate is typically determined using gas chromatography.[2] A capillary column
suitable for separating esters is used, with a flame ionization detector (FID) being a common
choice for detection. The sample is diluted in a suitable solvent (e.g., ethanol) and injected into
the chromatograph. The percentage purity is calculated by comparing the area of the main
peak to the total area of all peaks.

2. Boiling Point Determination: The boiling point at reduced pressure is a critical parameter for
this compound. It is determined by distillation under a controlled vacuum. The temperature at
which the liquid boils and its vapor pressure equals the applied pressure is recorded as the
boiling point.

3. Density Measurement: The density is typically measured using a pycnometer or a digital
density meter at a specified temperature, commonly 20°C.[1] The mass of a known volume of
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the substance is determined, and the density is calculated.

4. Refractive Index Measurement: An Abbe refractometer is commonly used to measure the

refractive index of liquid samples. A drop of the substance is placed on the prism, and the

refractive index is read directly from the instrument at a specified temperature (e.g., 20°C).[1]

Logical Relationships in Synthesis

While specific signaling pathways involving Diethyl cyclopentylmalonate are not applicable,

its role in chemical synthesis can be represented. The primary method for its synthesis is the

malonic ester synthesis, a classic example of carbon-carbon bond formation.

Synthesis of Diethyl Cyclopentylmalonate

Diethyl Malonate

Base (e.g., Sodium Ethoxide)

\xi)rotonation’/

Enolate (Nucleophile) Cyclopentyl Halide (e.g., Bromide)

\lﬁ Reaction /

Diethyl Cyclopentylmalonate

Byproduct

Salt (e.g., NaBr)

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Diethyl cyclopentylmalonate via malonic

ester synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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